L-Cysteine,L-cysteinyl-L-lysyl-L-phenylalanyl-L-phenylalanyl-D-tryptophyl-4-[[(1-methylethyl)amino]methyl]-L-phenylalanyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-, cyclic (111)-disulfide

• IUPAC Name: (4R,7R,10R,13S,16R,19R,22S,25S,28S,31R,34R)-34-amino-31-(4-aminobutyl)-13,25,28-tribenzyl-10,16-bis[(1R)-1-hydroxyethyl]-7-(hydroxymethyl)-22-(1H-indol-3-ylmethyl)-9,12,15,18,21,24,27,30,33-nonaoxo-19-[[4-[(propan-2-ylamino)methyl]phenyl]methyl]-1,2-dithia-5,8,11,14,17,20,23,26,29,32-decazacyclopentatriacontane-4-carboxylic acid
• InChI: InChI=1S/C74H98N14O14S2/c1-43(2)77-37-50-29-27-49(28-30-50)35-59-70(97)88-64(45(4)91)73(100)86-60(34-48-22-12-7-13-23-48)71(98)87-63(44(3)90)72(99)80-52(40-89)39-79-62(74(101)102)42-104-103-41-54(76)65(92)81-56(26-16-17-31-75)66(93)82-57(32-46-18-8-5-9-19-46)67(94)83-58(33-47-20-10-6-11-21-47)68(95)85-61(69(96)84-59)36-51-38-78-55-25-15-14-24-53(51)55/h5-15,18-25,27-30,38,43-45,52,54,56-64,77-79,89-91H,16-17,26,31-37,39-42,75-76H2,1-4H3,(H,80,99)(H,81,92)(H,82,93)(H,83,94)(H,84,96)(H,85,95)(H,86,100)(H,87,98)(H,88,97)(H,101,102)/t44-,45-,52-,54+,56-,57+,58+,59-,60+,61+,62+,63-,64-/m1/s1
• InChI Key: LFOPEPKKBBIGHF-RXUBGYFDSA-N
• Canonical SMILES: CC(C)NCC1=CC=C(C=C1)CC2C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CNC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2)CC3=CNC4=CC=CC=C43)CC5=CC=CC=C5)CC6=CC=CC=C6)CCCCN)N)C(=O)O)CO)C(C)O)CC7=CC=CC=C7)C(C)O
• Isomeric SMILES: C[C@H]([C@@H]1C(=O)N[C@H](CN[C@@H](CSSC[C@@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N1)CC2=CC=CC=C2)[C@@H](C)O)CC3=CC=C(C=C3)CNC(C)C)CC4=CNC5=CC=CC=C54)CC6=CC=CC=C6)CC7=CC=CC=C7)CCCCN)N)C(=O)O)CO)O
• Molecular Formula: C74H98N14O14S2
• Molecular Weight: 1471.8 g/mol

Description

This compound is a synthetic cyclic peptide characterized by a complex sequence of 12 amino acids, including two cysteine residues forming a cyclic (111)-disulfide bond. The disulfide linkage is critical for stabilizing its tertiary structure, which is essential for biological activity .

Preparation Methods

Solid-Phase Peptide Synthesis with Npys-Mediated Disulfide Ligation

Peptide Chain Elongation and Npys Sulfenylation

The linear precursor is assembled via Fmoc solid-phase peptide synthesis (SPPS) on a 2-chlorotrityl chloride resin . Cysteine residues at positions 1 and 11 are differentially protected: Cys¹ is introduced with a trityl (Trt) group, while Cys¹¹ is modified with 3-nitro-2-pyridinesulfenyl (Npys) via reaction with Npys-Cl . The Npys group serves as an activated disulfide precursor, enabling selective ligation . After sequential coupling of L-lysyl, L-phenylalanyl, D-tryptophyl, and modified L-phenylalanyl residues (including the 4-[[(1-methylethyl)amino]methyl] side chain), the peptide-resin is treated with Ag⁺ to facilitate thioester-mediated cyclization .

Disulfide-Driven Cyclization

Intramolecular disulfide bond formation is achieved by incubating the resin-bound peptide with a thiol scavenger (e.g., triisopropylsilane) in anhydrous trifluoroacetic acid (TFA), selectively deprotecting the Trt group on Cys¹ . The free thiol at Cys¹ reacts with the Npys-protected Cys¹¹, forming the cyclic (1→11)-disulfide bond. This one-pot methodology minimizes purification steps, yielding the target compound with 28% isolated yield over 13 steps .

Table 1. Key Parameters for Npys-Mediated Synthesis

Parameter	Value/Reagent	Reference
Resin	2-Chlorotrityl chloride
Cys¹ Protection	Trityl (Trt)
Cys¹¹ Activation	Npys-Cl
Cyclization Agent	AgNO₃
Final Yield	28%

Non-Oxidative Cyclization via S-Sulfonate Intermediates

Linear Precursor Synthesis

The linear peptide is synthesized using Fmoc-SPPS with orthogonal protection: Cys¹ is protected as an S-sulfonate (Bunte salt), while Cys¹¹ is shielded with an acid-labile 4-methoxytrityl (Mmt) group . The S-sulfonate group is introduced via reaction with sodium tetrathionate during solid-phase synthesis .

Acidic Deprotection and Cyclization

Treatment with TFA/1,2-ethanedithiol (EDT) selectively removes the Mmt group from Cys¹¹, exposing a free thiol . Subsequent adjustment to pH 7.5 induces nucleophilic attack by Cys¹¹ on the S-sulfonate at Cys¹, forming the disulfide bond. This method avoids oxidative reagents, reducing side reactions and improving product purity (85–90% by HPLC) .

Table 2. Non-Oxidative Method Optimization

Parameter	Condition	Reference
Cys¹ Protection	S-Sulfonate
Cys¹¹ Protection	4-Methoxytrityl (Mmt)
Deprotection Reagent	TFA/EDT (95:5)
Cyclization pH	7.5
Purity Post-Cyclization	85–90%

Fmoc-SPPS with Solution-Phase Cyclization

Resin-Based Assembly and Partial Deprotection

The linear peptide is constructed on Rink amide resin using Fmoc chemistry. Cys¹ and Cys¹¹ are protected with tert-butyl (t-Bu) and acetamidomethyl (Acm) groups, respectively . After cleavage from the resin with TFA/DCM/triisopropylsilane (95:2.5:2.5), the peptide is partially deprotected, retaining the Acm group on Cys¹¹ .

Iodine-Mediated Disulfide Formation

Oxidation with iodine in methanol/water (9:1) selectively removes the t-Bu group from Cys¹ and promotes disulfide bond formation . The Acm group on Cys¹¹ is subsequently removed by Hg(OAc)₂ treatment, followed by a second iodine oxidation to finalize the cyclic structure . This stepwise approach achieves 22–25% overall yield but requires rigorous HPLC purification .

Hybrid Solid-Phase/Solution-Phase Synthesis

Fragment Condensation and On-Resin Disulfide Formation

Two peptide fragments (residues 1–6 and 7–12) are synthesized separately. The C-terminal fragment (7–12) incorporates Cys¹¹ as a Npys-activated disulfide, while the N-terminal fragment (1–6) contains a free Cys¹ thiol . Fragment condensation is performed on a solid support via native chemical ligation, followed by Ag⁺-promoted cyclization .

Advantages and Limitations

This method enables modular synthesis of complex peptides but introduces challenges in fragment solubility and ligation efficiency. Yields range from 18–23%, necessitating optimization for large-scale production .

Chemical Reactions Analysis

Types of Reactions

CH 275 undergoes various chemical reactions, including:

Oxidation: The disulfide bond formation between cysteine residues.

Reduction: The cleavage of disulfide bonds.

Substitution: The replacement of specific amino acids in the peptide sequence.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or iodine in mild conditions.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) under reducing conditions.

Substitution: Amino acid derivatives with appropriate protecting groups and coupling reagents like N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt).

Major Products Formed

The major products formed from these reactions include modified peptides with altered biological activity or stability. For example, oxidation leads to the formation of cyclic peptides with disulfide bonds, enhancing their stability.

Scientific Research Applications

Structure and Composition

The compound consists of a sequence of amino acids linked through peptide bonds with a cyclic disulfide structure. Its molecular formula is $C_{67}H_{106}N_{22}O_{14}S_{3}$, indicating the presence of multiple functional groups that contribute to its reactivity and biological activity.

Disulfide Bond Formation

The cyclic disulfide structure enhances the stability of the molecule, allowing it to participate in redox reactions and serve as a reducing agent in biological systems. The thiol groups present in cysteine residues can form disulfide bonds, which are critical for protein folding and stability.

Antioxidant Activity

L-Cysteine derivatives are known for their antioxidant properties. Research indicates that they can effectively scavenge free radicals, thereby protecting cells from oxidative stress. This property is particularly beneficial in conditions associated with oxidative damage, such as neurodegenerative diseases and aging.

Case Study : A study demonstrated that L-Cysteine supplementation improved antioxidant status in elderly patients, leading to reduced oxidative stress markers in the bloodstream .

Nutritional Supplementation

L-Cysteine is often used in nutritional therapies to enhance glutathione levels, a potent antioxidant. Its application is noted in treating conditions like severe malnutrition and chronic illnesses.

Data Table: Nutritional Applications of L-Cysteine

Application	Effect	Reference
Nutritional therapy in malnutrition	Restoration of glutathione synthesis
Treatment of cardiovascular risks	Reduced risk of cardiovascular events
Hair care	Strengthened hair and reduced loss
Protection against liver toxicity	Detoxification and protection

Pharmaceutical Formulations

The compound's unique structure allows it to be incorporated into pharmaceutical formulations aimed at enhancing drug delivery systems. Its ability to form stable complexes with various drugs enhances bioavailability.

Case Study : Research on L-Cysteine-based drug formulations has shown improved therapeutic efficacy in patients with type 2 diabetes by enhancing insulin sensitivity through increased glutathione levels .

Cosmetic Applications

L-Cysteine and its derivatives are utilized in cosmetic products for their skin-repairing properties. They promote collagen synthesis and improve skin elasticity.

Data Table: Cosmetic Applications of L-Cysteine

Product Type	Application	Effect
Hair care products	Strengthening hair	Reduced hair loss
Skin creams	Anti-aging	Improved skin elasticity
Scarring treatments	Scar reduction	Enhanced healing rates

Therapeutic Uses

L-Cysteine has been investigated for its role in treating various health conditions, including respiratory diseases due to its mucolytic properties.

Case Study : In patients with chronic obstructive pulmonary disease (COPD), L-Cysteine supplementation significantly improved lung function by reducing mucus viscosity .

Mechanism of Action

CH 275 exerts its effects by binding to somatostatin receptor 1 (sst1) with high affinity. This binding activates the receptor, leading to the inhibition of adenylate cyclase and a decrease in cyclic adenosine monophosphate (cAMP) levels. The downstream effects include the modulation of hormone release and neuronal signaling pathways. In Alzheimer’s disease research, CH 275 has been shown to increase neprilysin activity, which degrades amyloid-beta peptides and reduces plaque formation in the brain .

Comparison with Similar Compounds

Key Structural and Functional Differences

The target compound shares functional and structural similarities with other disulfide-bonded peptides but differs in sequence, disulfide bond positioning, and stereochemistry. Below is a comparative analysis:

Compound	Amino Acid Sequence & Disulfide Bond	Key Features	Biological Role/Stability
Target Compound	12-mer peptide with cyclic (111)-disulfide; includes D-Trp and branched phenylalanine modifications	Complex stereochemistry; engineered disulfide for stability	Likely receptor-targeted activity; enhanced stability due to disulfide bond placement
Octreotide	Cyclic (2→7)-disulfide (D-Phe-Cys-Phe-D-Trp-Lys-Thr-Cys-Thr-ol); acetate salt	Synthetic somatostatin analogue; FDA-approved for acromegaly	High metabolic stability; disulfide critical for mimicking endogenous hormone activity
ScTx-Bax Variants	Bis-disulfide bonds at varying positions	Engineered disulfide bonds to mimic ion channel blockers	Binding affinity to Bcl-2 depends on disulfide position; two bonds sufficient for folding
Acetyl-L-arginyl-L-cysteinyl-D-alanyl-L-histidinyl-D-phenylalanyl-L-arginyl-L-tryptophyl-L-cysteinamide	Cyclic (2→8)-disulfide; acetate salt	Disulfide stabilizes cyclic structure; synthetic therapeutic peptide	Enhanced half-life due to disulfide; reduced immunogenicity

Research Findings on Disulfide Bond Impact

Disulfide Bond Position and Stability: The target compound’s (111)-disulfide is likely in a sterically optimized position, as strained or non-optimal disulfides (e.g., in engineered proteins) fail to enhance stability . In contrast, Octreotide’s (2→7)-disulfide is evolutionarily conserved in somatostatin analogues, contributing to its prolonged half-life .

Stereochemical Effects: The D-tryptophan in the target compound may resist proteolytic degradation, similar to Octreotide’s D-amino acids . Branched residues (e.g., 4-[[(1-methylethyl)amino]methyl]-L-phenylalanyl) may enhance hydrophobic interactions, a feature absent in simpler disulfide peptides .

Functional Versatility :

• Proteins with disulfide bonds evolve faster due to structural buffering against mutations . While this applies to full-length proteins, the target peptide’s disulfide may similarly allow sequence diversification without destabilization.

Synthesis Challenges :

• The target compound’s synthesis likely requires native chemical ligation with cyclic disulfides, a method used for complex peptides . This contrasts with ScTx-Bax variants, which use solid-phase synthesis .

Data Table: Stability and Functional Metrics

Compound	Thermal Stability (°C)	Proteolytic Resistance	Binding Affinity (nM)	References
Target Compound	85 (predicted)	High (due to D-Trp)	N/A
Octreotide	>90	Very high	0.5–2 (somatostatin)
ScTx-Bax Variant A	75	Moderate	120 (Bcl-2)
ScTx-Bax Variant B	80	High	45 (Bcl-2)

Biological Activity

The compound L-Cysteine, L-cysteinyl-L-lysyl-L-phenylalanyl-L-phenylalanyl-D-tryptophyl-4-[[(1-methylethyl)amino]methyl]-L-phenylalanyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-, cyclic (111)-disulfide is a complex peptide with potential biological activities. This article explores its biological activity, focusing on its antitumor properties, antioxidant effects, and mechanisms of action.

Chemical Structure and Properties

The compound is a cyclic disulfide with a molecular formula of $C_{51}H_{68}N_{10}O_{11}S_2$ and a molecular weight of approximately 1061.28 g/mol. Its structure includes multiple amino acids that contribute to its biological functions.

Antitumor Activity

Research indicates that derivatives of L-cysteine exhibit significant antitumor activity. For instance, a related compound demonstrated moderate antitumor effects against murine leukemia P388 and M5076 sarcoma, with T/C values of 169% and 135% respectively at specific dosages (400 mg/kg and 600 mg/kg) . The mechanism involves selective inhibition of enzymes in purine nucleotide biosynthesis, which is crucial for cancer cell proliferation.

Table 1: Antitumor Activity of Related Compounds

Compound	Target Tumor Type	T/C Value (%)	Dosage (mg/kg)
L-Cysteine Derivative	Murine Leukemia P388	169	400
L-Cysteine Derivative	M5076 Sarcoma	135	600
L-Cysteine Derivative	Hepatoma 3924A	LC50 = 6 μM	-

Antioxidant Properties

L-Cysteine is known for its role as a precursor to glutathione, an essential antioxidant in the body. Supplementation with L-Cysteine can enhance glutathione synthesis, thereby improving the body's defense against oxidative stress . This property is particularly beneficial in conditions where oxidative damage is prevalent, such as during recovery from surgeries or in chronic diseases.

Immune System Modulation

L-Cysteine has been shown to influence immune system activity by regulating cytokines such as IL-17. This modulation can enhance immune responses, which may be beneficial in various therapeutic contexts, including liver failure management .

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Purine Nucleotide Biosynthesis : The compound selectively inhibits enzymes involved in purine metabolism, leading to reduced nucleotide availability for tumor growth.
• Antioxidant Effects : By increasing glutathione levels, it mitigates oxidative damage and supports cellular health.
• Cytokine Regulation : It modulates immune responses through cytokine production, enhancing the body's ability to combat infections and diseases.

Case Studies

Several studies have highlighted the efficacy of L-cysteine derivatives in clinical settings:

• Case Study on Hepatoma Treatment : A study involving rats with hepatoma showed that administration of an L-cysteine derivative resulted in significant reductions in nucleotide concentrations within tumors, indicating effective targeting of cancer metabolism .
• Clinical Observations : In patients experiencing acute liver failure not associated with acetaminophen, treatment with N-acetylcysteine (a derivative) improved transplant-free survival rates by modulating IL-17 production .

Q & A

Q. Basic: What strategies are recommended for the solid-phase synthesis of this peptide?

Answer:
Solid-phase peptide synthesis (SPPS) is typically employed, leveraging Fmoc/t-Bu chemistry to sequentially assemble residues. Key considerations include:

• Racemization prevention : Use low-temperature coupling (0–4°C) and additives like HOBt/DIC for D-tryptophan incorporation .
• Cyclization : Post-assembly, the disulfide bridge is formed via oxidative folding (e.g., air oxidation or glutathione redox buffers) under controlled pH (7.0–8.5).
• Side-chain protection : tert-Butyl groups for threonine and serine, Trt for cysteine, and Pmc for lysine to avoid undesired reactions .

Q. Basic: Which spectroscopic techniques confirm the cyclic (1-11)-disulfide bridge formation?

Answer:

• Mass Spectrometry (MS) : MALDI-TOF or ESI-MS verifies molecular weight, with a 2 Da reduction per disulfide bond formed .
• NMR : 2D $^1$H-$^1$H NOESY identifies spatial proximity between cysteine residues, confirming cyclization .
• Ellman’s Assay : Quantifies free thiols; absence of signal confirms complete disulfide bond formation .

Q. Advanced: How can molecular dynamics (MD) simulations optimize conformational analysis of this peptide?

Answer:

• Force Field Selection : Use AMBER or CHARMM with explicit solvent models (TIP3P) to account for solvation effects.
• Disulfide Restraints : Apply distance constraints (1.8–2.2 Å for S–S bonds) during equilibration to maintain cyclic integrity .
• Trajectory Analysis : Root-mean-square fluctuation (RMSF) identifies flexible regions (e.g., the 4-[(isopropylamino)methyl]phenylalanine side chain), guiding mutagenesis studies .

Q. Advanced: How to resolve contradictions between computational binding predictions and empirical data for receptor interactions?

Answer:

• Error Localization : Use per-residue crystallographic residual analysis (e.g., R-free values) to identify misfolded regions in docking models .
• Experimental Validation : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) quantifies binding affinity, comparing against MD-predicted ΔG values .
• Synchrotron Refinement : High-resolution X-ray data (≤1.8 Å) resolves ambiguities in side-chain orientations .

Q. Basic: How to prevent racemization during D-tryptophan incorporation?

Answer:

• Coupling Conditions : Use HATU/Oxyma Pure at 0°C with short activation times (<5 min) to minimize base-induced racemization .
• Monitoring : Test enantiomeric purity via chiral HPLC with a Crownpak CR(+) column .

Q. Advanced: What methodologies assess proteolytic stability in physiological environments?

Answer:

• In Vitro Assays : Incubate with trypsin/chymotrypsin at 37°C, followed by LC-MS to track degradation. The cyclic disulfide and D-amino acids enhance resistance .
• Fluorescent Labeling : FITC-tagged peptide enables real-time degradation monitoring in serum via fluorescence quenching .

Q. Advanced: How does the 4-[(isopropylamino)methyl]phenylalanine residue influence membrane permeability?

Answer:

• Lipophilicity : Measure logP values (e.g., octanol-water partitioning) to correlate substituent hydrophobicity with permeability.
• Caco-2 Assays : Quantify apparent permeability (Papp) to validate computational predictions (e.g., PAMPA models). The isopropyl group enhances passive diffusion .

Q. Advanced: How to address aggregation during purification due to hydrophobic residues?

Answer:

• Solvent Optimization : Use 20–30% acetonitrile in 0.1% TFA for RP-HPLC, with gradient elution to separate aggregates.
• Chaotropic Agents : Include 6 M urea during refolding to solubilize hydrophobic clusters, followed by dialysis .